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Get Quote

Abstract: This technical guide provides a comprehensive overview of 5-Chloro-4-methyl-2-

methylsulfanylpyrimidine, a heterocyclic compound of significant interest in medicinal chemistry

and drug discovery. The document delineates its fundamental chemical and physical

properties, explores established synthetic routes, and examines its reactivity, with a particular

focus on nucleophilic substitution reactions. Furthermore, this guide highlights the compound's

role as a critical building block in the development of targeted therapeutics, supported by

detailed experimental protocols and safety considerations. This document is intended for

researchers, scientists, and professionals in the field of drug development seeking a detailed

understanding of this versatile pyrimidine derivative.

Introduction and Molecular Overview
5-Chloro-4-methyl-2-methylsulfanylpyrimidine is a substituted pyrimidine that serves as a

crucial intermediate in organic synthesis. The pyrimidine core, a diazine heterocycle, is a

privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and clinical

candidates. The specific substitution pattern of this compound—a chloro group at position 5, a

methyl group at position 4, and a methylsulfanyl (thiomethyl) group at position 2—imparts a
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unique reactivity profile that makes it a valuable synthon for creating diverse molecular

architectures.

The chlorine atom, particularly, acts as a versatile handle for introducing various functional

groups through nucleophilic aromatic substitution, while the methyl and methylsulfanyl groups

modulate the electronic properties and steric environment of the pyrimidine ring. This guide will

dissect these structural features to provide a clear understanding of the compound's chemical

behavior and its applications.

Caption: Chemical Structure of 5-Chloro-4-methyl-2-methylsulfanylpyrimidine

Physicochemical and Spectroscopic Properties
A thorough understanding of a compound's physical and chemical properties is fundamental for

its application in synthesis and drug design. The key properties of 5-Chloro-4-methyl-2-

methylsulfanylpyrimidine are summarized below.

Property Value Source

Molecular Formula C₆H₇ClN₂S [1]

Molecular Weight 174.65 g/mol [1]

IUPAC Name
4-chloro-5-methyl-2-

methylsulfanylpyrimidine
[1]

CAS Number 61044-96-0 [1]

Appearance Solid (form may vary)

Topological Polar Surface Area 51.1 Å² [1]

InChIKey
QZXWPYARYIQHIS-

UHFFFAOYSA-N
[1]

Spectroscopic data is crucial for the identification and characterization of the compound. While

a specific complete dataset for this exact molecule is not readily available in the aggregated

search results, characterization of similar pyrimidine derivatives relies on standard techniques

such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the structure and purity.[2][3]
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Synthesis and Reaction Mechanisms
The synthesis of substituted pyrimidines often involves the condensation of a 1,3-dicarbonyl

compound (or its equivalent) with a urea or thiourea derivative, followed by functional group

interconversions.

General Synthetic Strategy
A plausible and common approach for synthesizing chloro-substituted pyrimidines involves the

chlorination of a corresponding hydroxypyrimidine (or its tautomeric pyrimidone) precursor. The

methylsulfanyl group is typically introduced by reacting a 2-mercaptopyrimidine with a

methylating agent or by using S-methylthiourea in the initial condensation step.
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Precursors
(e.g., β-ketoester, S-methylthiourea)

Cyclocondensation

2-Methylsulfanyl-4-hydroxy-5-methylpyrimidine

Chlorination
(e.g., POCl₃)

5-Chloro-4-methyl-2-
methylsulfanylpyrimidine
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Caption: General synthetic workflow for the target compound.
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Exemplary Synthetic Protocol
While a specific protocol for 5-Chloro-4-methyl-2-methylsulfanylpyrimidine was not found, a

representative procedure can be adapted from the synthesis of similar 4-chloropyrimidines.[4]

Step 1: Synthesis of 2-Methylsulfanyl-4-hydroxy-5-methylpyrimidine

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, dissolve sodium metal in absolute ethanol to prepare a fresh solution of sodium

ethoxide.

Condensation: To the sodium ethoxide solution, add an appropriate β-ketoester, such as

ethyl 2-methylacetoacetate. Following this, add S-methylthiourea hydrochloride and reflux

the mixture for several hours. The reaction involves a condensation to form the pyrimidine

ring.

Work-up: After cooling, the reaction mixture is acidified to precipitate the product. The solid is

collected by filtration, washed with water, and dried to yield 2-Methylsulfanyl-4-hydroxy-5-

methylpyrimidine.

Step 2: Chlorination to yield 5-Chloro-4-methyl-2-methylsulfanylpyrimidine

Reaction Setup: In a flask equipped with a reflux condenser and a gas trap (for HCl),

suspend the 2-Methylsulfanyl-4-hydroxy-5-methylpyrimidine from Step 1 in phosphorus

oxychloride (POCl₃).[4] An organic base like triethylamine may be added.[4]

Chlorination: Heat the mixture to reflux for 2-5 hours.[4] The hydroxypyrimidine is converted

to the chloropyrimidine via reaction with POCl₃.

Work-up: After the reaction is complete, cool the mixture and carefully quench it by pouring it

onto crushed ice.[4] The aqueous mixture is then neutralized with a base (e.g., sodium

bicarbonate solution) and extracted with an organic solvent like ethyl acetate.[4] The

combined organic layers are washed, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure to yield the crude product, which can be purified by

recrystallization or column chromatography.
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Chemical Reactivity and Applications in Drug
Discovery
The reactivity of 5-Chloro-4-methyl-2-methylsulfanylpyrimidine is dominated by the

susceptibility of the chloro-substituted carbon atom to nucleophilic attack. This makes it an

excellent electrophilic partner for a wide range of nucleophiles.

Nucleophilic Aromatic Substitution (S_NAr)
The chlorine atom at the C4 or C5 position of the pyrimidine ring is activated towards

nucleophilic displacement. This reaction is the cornerstone of its utility in building more complex

molecules.

Reaction with Amines: The compound readily reacts with primary and secondary amines to

form the corresponding amino-pyrimidines. This is a widely used strategy in medicinal

chemistry to introduce side chains that can interact with biological targets.[5][6][7]

Reaction with Other Nucleophiles: Other nucleophiles, such as alkoxides (to form ethers)

and thiolates (to form thioethers), can also displace the chlorine atom, further expanding the

synthetic possibilities.[8]

5-Chloro-4-methyl-2-
methylsulfanylpyrimidine

Substituted Pyrimidine Derivative

 S_NAr Reaction

Nucleophile (Nu-H)
(e.g., R-NH₂, R-OH, R-SH)

Click to download full resolution via product page

Caption: Key reactivity pathway via nucleophilic substitution.

Role in Drug Development
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Substituted pyrimidines are integral to the development of kinase inhibitors, receptor

antagonists, and other therapeutic agents. The core structure of 5-Chloro-4-methyl-2-

methylsulfanylpyrimidine is found within several classes of biologically active molecules.

Kinase Inhibitors: Many kinase inhibitors feature a 2,4-disubstituted pyrimidine scaffold. The

5-chloro-4-methyl-2-methylsulfanylpyrimidine moiety can be elaborated into potent inhibitors

of targets like Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor

(EGFR), which are crucial in non-small cell lung cancer (NSCLC).[9]

G-Protein-Coupled Receptor (GPCR) Modulators: This pyrimidine derivative has been

incorporated into molecules targeting GPCRs. For instance, derivatives have been used in

the discovery of GPR119 agonists, which are investigated as potential treatments for type 2

diabetes.[10]

General Pharmaceutical Intermediate: Its predictable reactivity makes it a valuable building

block for creating libraries of compounds for high-throughput screening in the early stages of

drug discovery.[11][12]

Safety, Handling, and Storage
As with any laboratory chemical, proper safety precautions must be observed when handling 5-

Chloro-4-methyl-2-methylsulfanylpyrimidine and its derivatives.

Hazard Identification
Based on GHS classifications for this and structurally similar compounds, the following hazards

may be present:

Skin Irritation: Causes skin irritation.[1][13]

Eye Irritation: Causes serious eye irritation.[1][13]

Respiratory Irritation: May cause respiratory irritation.[1][13]

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[1][14]

Recommended Handling Procedures
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Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume

hood.[14]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses or

goggles, and a lab coat.[14]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[14]

Storage
Conditions: Keep the container tightly closed and store in a cool, dry, and well-ventilated

place.[15][16] For long-term stability, storage at refrigerated temperatures (e.g., 4°C) under

an inert atmosphere like nitrogen may be recommended.

Conclusion
5-Chloro-4-methyl-2-methylsulfanylpyrimidine is a highly functionalized heterocyclic compound

with significant strategic value in synthetic and medicinal chemistry. Its well-defined structure

allows for predictable reactivity, primarily through nucleophilic substitution of the chlorine atom,

enabling the facile construction of complex molecular scaffolds. Its role as a key intermediate in

the synthesis of targeted therapies, including kinase inhibitors and GPCR modulators,

underscores its importance to the drug discovery and development pipeline. A thorough

understanding of its synthesis, reactivity, and handling is essential for researchers aiming to

leverage this versatile building block for the creation of novel chemical entities.

References
Reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with
amines. Mendeleev Communications.
SAFETY DATA SHEET. Sigma-Aldrich.
SAFETY DATA SHEET. Sigma-Aldrich.
5 - SAFETY DATA SHEET. Thermo Fisher Scientific.
2 - SAFETY DATA SHEET. Thermo Fisher Scientific.
Safety Data Sheet. CymitQuimica.

4-Chloro-5-methyl-2-(methylthio)pyrimidine. PubChem. Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.sigmaaldrich.com/HK/en/sds/sial/35837?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/sial/35837?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/sial/35837?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC453340010&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F431244.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/23562708
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3329779?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Discovery of 5-chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-

(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an antidiabetic clinical candidate

targeting GPR119. PubMed. Available at: [Link]

Synthesis, crystal structure and cytotoxic activity of novel 5-methyl-4-thiopyrimidine

derivatives. ResearchGate. Available at: [Link]

Synthesis, crystal structure and cytotoxic activity of novel 5-methyl-4-thiopyrimidine

derivatives. PubMed. Available at: [Link]

A kind of synthetic method of 4- chloro-2-methyl pyrimidine. Google Patents.

5-CHLORO-2-(METHYLSULFANYL)PYRIMIDINE-4-CARBOXYLIC ACID. Mol-Instincts.

Available at: [Link]

Discovery of N-(5-((5-chloro-4-((2-(isopropylsulfonyl)phenyl)amino)pyrimidin-2-yl)amino)-4-

methoxy-2-(4-methyl-1,4-diazepan-1-yl)phenyl)acrylamide (CHMFL-ALK/EGFR-050) as a

potent ALK/EGFR dual kinase inhibitor capable of overcoming a variety of ALK/EGFR

associated drug resistant mutants in NSCLC. PubMed. Available at: [Link]

4-Chloro-2-(methylsulfonyl)pyrimidine. PubChem. Available at: [Link]

Reactions of amine nucleophiles with 5-chloro-2,4,6-trifluoropyrimidine (1). ResearchGate.

Available at: [Link]

Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with

nitrogen centred nucleophiles. National Institutes of Health. Available at: [Link]

Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-

methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic. Available at:

[Link]

Mastering Organic Synthesis with 2-Chloro-4-methylpyrimidine: A Chemist's Essential Tool.

Ningbo Inno Pharmchem Co.,Ltd. Available at: [Link]

Synthetic approaches and pharmaceutical applications of chloro-containing molecules for

drug discovery: A critical review. PubMed. Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25208139/
https://www.researchgate.net/publication/328114389_Synthesis_crystal_structure_and_cytotoxic_activity_of_novel_5-methyl-4-thiopyrimidine_derivatives
https://pubmed.ncbi.nlm.nih.gov/30284980/
https://www.molinstincts.com/sdf/5-CHLORO-2-METHYLSULFANYLPYRIMIDINE-4-CARBOXYLIC-ACID-cas-61727-33-1.html
https://pubmed.ncbi.nlm.nih.gov/28822923/
https://pubchem.ncbi.nlm.nih.gov/compound/11148232
https://www.researchgate.net/figure/Reactions-of-amine-nucleophiles-with-5-chloro-2-4-6-trifluoropyrimidine-1_tbl1_23136208
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2483955/
https://pubs.rsc.org/en/content/articlelanding/1966/j3/j39660000788
https://www.inno-pharmchem.com/news/mastering-organic-synthesis-with-2-chloro-4-methylpyrimidine-a-chemist-s-essential-tool-1000109.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7111421/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3329779?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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